Cas no 776327-55-0 (methyl 3-amino-2-cyclohexylpropanoate)

• Product Name: methyl 3-amino-2-cyclohexylpropanoate
• CAS No: 776327-55-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD02258450
• CID: 5237693
• PubChem ID: 54355589
• Update Time: 2026-03-08

methyl 3-amino-2-cyclohexylpropanoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, α-(aminomethyl)-, methyl ester
• methyl 3-amino-2-cyclohexylpropanoate

• MDL： MFCD02258450
• Inchi： 1S/C10H19NO2/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h8-9H,2-7,11H2,1H3
• InChI Key： SSLYRSLFQZIORD-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(CN)C(=O)OC

Additional information on methyl 3-amino-2-cyclohexylpropanoate

Comprehensive Analysis of Methyl 3-amino-2-cyclohexylpropanoate (CAS 776327-55-0): Properties, Applications, and Industry Trends

Methyl 3-amino-2-cyclohexylpropanoate (CAS 776327-55-0) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries. This ester derivative, featuring both amino and cyclohexyl functional groups, exhibits unique physicochemical properties that make it valuable for synthetic applications. With a molecular formula of C₁₀H₁₉NO₂, this compound serves as a versatile building block in medicinal chemistry, particularly in the development of peptide mimetics and chiral auxiliaries.

Recent studies highlight the growing demand for cyclohexyl-containing compounds in drug discovery, driven by their ability to modulate bioavailability and metabolic stability. The methyl ester moiety in 776327-55-0 provides excellent solubility profiles, while the 3-amino group offers reactive sites for further derivatization. Researchers are particularly interested in its potential as a precursor for neuroactive compounds, aligning with current trends in CNS drug development targeting neurodegenerative diseases.

The synthesis of methyl 3-amino-2-cyclohexylpropanoate typically involves asymmetric hydrogenation or enzymatic resolution methods to achieve high enantiomeric purity. Industry reports indicate that manufacturers are adopting continuous flow chemistry to improve the production efficiency of such chiral intermediates, responding to the pharmaceutical sector's need for scalable processes. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the compound's structural integrity, with typical purity standards exceeding 98% for research applications.

From an application perspective, this compound shows promise in developing prodrug formulations, where its ester group can be cleaved by metabolic enzymes. The cyclohexyl ring contributes to enhanced membrane permeability, a critical factor in modern drug design strategies addressing blood-brain barrier penetration challenges. Several patent filings reference derivatives of CAS 776327-55-0 for potential use in GPCR modulators and enzyme inhibitors, reflecting its structural versatility.

Market analysts note increasing searches for "chiral amino acid esters" and "cyclohexyl building blocks" across scientific databases, indicating growing commercial interest. The compound's stability under physiological pH conditions makes it particularly attractive for bioconjugation applications in antibody-drug conjugates (ADCs) – a rapidly expanding segment in oncology therapeutics. Quality control protocols for methyl 3-amino-2-cyclohexylpropanoate emphasize rigorous testing for residual solvents and heavy metals to meet pharmaceutical-grade specifications.

Environmental and regulatory considerations for 776327-55-0 follow standard organic compound handling protocols, with proper ventilation recommended during laboratory use. The compound's biodegradation profile and ecotoxicological data are becoming increasingly important to researchers focusing on green chemistry principles. Recent advancements in computational chemistry have enabled better prediction of this molecule's interaction with biological targets, reducing development timelines for new therapeutic candidates.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) for catalytic applications or its use in designing smart materials with responsive properties. The unique stereochemistry of methyl 3-amino-2-cyclohexylpropanoate continues to inspire novel synthetic methodologies, particularly in the field of asymmetric synthesis. As the pharmaceutical industry shifts toward more complex molecular architectures, demand for such multifunctional intermediates is expected to grow significantly in the coming decade.